Cas no 2307749-89-7 (rac-(1R,2R,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride)

• Product Name: rac-(1R,2R,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride
• CAS No: 2307749-89-7
• MF: C₆H₉FO₃S
• MW: 180.197264432907
• CID: 5466262
• PubChem ID: 119057072
• Update Time: 2025-05-21

rac-(1R,2R,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1R,2R,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride
• RAC-(1R,2R,4S)-7-OXABICYCLO[2.2.1]HEPTANE-2-SULFONYL FLUORIDE
• AT20713
• Z3185062492
• (1R,2R,4S)-7-Oxabicyclo[2.2.1]heptane-2-sulfonylfluoride
• rac-(1R,2R,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride

• Inchi： 1S/C6H9FO3S/c7-11(8,9)6-3-4-1-2-5(6)10-4/h4-6H,1-3H2/t4-,5+,6+/m0/s1
• InChI Key： IZEWVMLWIPUQNA-KVQBGUIXSA-N
• SMILES： S([C@@H]1C[C@@H]2CC[C@H]1O2)(=O)(=O)F

Computed Properties

• Exact Mass: 180.02564348 g/mol
• Monoisotopic Mass: 180.02564348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8
• Molecular Weight: 180.20

Additional information on rac-(1R,2R,4S)-7-oxabicyclo2.2.1heptane-2-sulfonyl fluoride

Rac-(1R,2R,4S)-7-Oxabicyclo[2.2.1]Heptane-2-Sulfonyl Fluoride: A Comprehensive Overview

The compound rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride (CAS No. 2307749-89-7) is a highly specialized chemical entity with significant applications in various fields of modern science and technology. This compound is notable for its unique bicyclic structure and the presence of a sulfonyl fluoride group, which contributes to its reactivity and versatility in chemical reactions. The bicyclo[2.2.1]heptane framework is a well-known structural motif in organic chemistry, often associated with rigid and stable molecular architectures that are desirable in drug design and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and stereoselective reactions. The sulfonyl fluoride functional group is particularly valuable due to its ability to act as an electrophilic agent in nucleophilic substitution reactions, making it a key component in the development of bioactive molecules and advanced materials. Researchers have explored its potential in areas ranging from medicinal chemistry to polymer science, highlighting its multifaceted utility.

In the context of drug discovery, rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride has been studied for its ability to modulate enzyme activity through sulfonamide formation. This property has led to investigations into its role as a potential lead compound for therapeutic agents targeting various disease states. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development.

Beyond medicinal chemistry, this compound has also found applications in materials science, particularly in the synthesis of high-performance polymers and coatings. The bicyclo[2.2.1]heptane framework provides a rigid scaffold that enhances the mechanical properties of materials derived from this compound. Recent research has focused on its use as a building block for advanced polymeric materials with tailored mechanical and thermal properties, which could revolutionize industries such as aerospace and automotive manufacturing.

The synthesis of rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride involves a series of carefully controlled reactions that ensure the preservation of stereochemistry at each step. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing this compound to minimize waste and reduce the carbon footprint associated with its production. Researchers are exploring green chemistry approaches that utilize renewable feedstocks and energy-efficient reaction conditions to produce this compound on an industrial scale.

In conclusion, rac-(1R,2R,4S)-7-oxabicyclo[2.2.1]heptane-2-sulfonyl fluoride (CAS No. 2307749-89-7) stands at the forefront of chemical innovation due to its unique structure and diverse applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and technological progress.